Cas no 2138380-49-9 (N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanesulfonamide)

• Product Name: N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanesulfonamide
• CAS No: 2138380-49-9
• MF: C₁₄H₂₀N₂O₂S
• MW: 280.385802268982
• CID: 5921710
• PubChem ID: 165476736
• Update Time: 2025-06-09

N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-763189
• 2138380-49-9
• N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanesulfonamide

• Inchi： 1S/C14H20N2O2S/c17-19(18,13-8-9-13)15-10-12-6-3-5-11-4-1-2-7-14(11)16-12/h1-2,4,7,12-13,15-16H,3,5-6,8-10H2
• InChI Key： ZZKDPRHJPGFRKP-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NCC1CCCC2C=CC=CC=2N1)(=O)=O

Computed Properties

• Exact Mass: 280.12454906g/mol
• Monoisotopic Mass: 280.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.6Ų

Additional information on N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanesulfonamide

N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanesulfonamide: A Comprehensive Overview

N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanesulfonamide (CAS No. 2138380-49-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of benzazepine derivatives and is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanesulfonamide is composed of a cyclopropane sulfonamide moiety attached to a benzazepine ring system. The cyclopropane ring imparts rigidity to the molecule, which can influence its conformational flexibility and binding properties. The benzazepine ring, on the other hand, is known for its ability to interact with various biological targets, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanesulfonamide in modulating specific biological pathways. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are implicated in numerous diseases. The ability of this compound to interact with GPCRs suggests its potential as a therapeutic agent for conditions such as neurological disorders and cardiovascular diseases.

In addition to its GPCR modulating properties, N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanesulfonamide has been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have shown that this compound can effectively reduce inflammation and pain in animal models. These findings are particularly significant given the growing need for new treatments for chronic inflammatory conditions and pain management.

The synthesis of N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanesulfonamide involves several key steps. One common approach is to start with the synthesis of the benzazepine ring system using appropriate starting materials and reagents. The cyclopropane sulfonamide moiety can then be introduced through subsequent reactions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization as a pharmaceutical agent.

Pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanesulfonamide. These studies have shown that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. This makes it a promising candidate for further development as an orally administered drug.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanesulfonamide in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated at various dose levels and has demonstrated preliminary evidence of therapeutic benefit. These findings are encouraging and pave the way for more advanced clinical trials to further assess its potential as a novel therapeutic agent.

In conclusion, N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]cyclopropanesulfonamide (CAS No. 2138380-49-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs in various disease areas.